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The crystal structure of 4-Nitrophthalamide (C8H7N3O4) reveals key geometric parameters and a three-

dimensional hydrogen-bonded network [1].

Table 1: Key Geometric Parameters from Crystallographic Data [1]

Component Structural Feature Value

Nitro Group Dihedral angle with benzene ring 11.36 (2)°

Amide Group 1 Dihedral angle with benzene ring 60.89 (6)°

Amide Group 2 Dihedral angle with benzene ring 34.39 (6)°

Molecular Conformation Orientation of amide groups On opposite sides of the benzene ring

Table 2: Hydrogen Bonding Network in the Crystal Lattice [1]

Interaction Role Observation

N—H⋯O bonds Primary interaction Forms a three-dimensional network architecture.

Atoms O1 & O3 Hydrogen bond acceptors Each accepts two hydrogen bonds.

Atom H31 Hydrogen bond donor Forms a bifurcated hydrogen bond.
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Experimental Protocol: Crystal Structure Determination

The following methodology was used to determine the crystal structure of 4-Nitrophthalamide [1].

1. Synthesis: The compound was prepared by stirring 4-nitrophthalimide in concentrated ammonium

hydroxide (NH₄OH) at room temperature for 24 hours. The resulting precipitate was filtered and
washed with cold water [1].

2. Crystallization: Single crystals suitable for X-ray diffraction were grown from a solution of the
compound in water via slow evaporation [1].

3. Data Collection and Refinement:
Instrumentation: Data was collected on a diffractometer using Cu Kα radiation at 100 K [1].

Software: The structure was solved with SHELXS97 and refined with SHELXL97 [1].
Hydrogen Atom Treatment: Carbon-bound H atoms were refined freely. N-H atoms were

located from the difference map and refined with restrained distances [1].

Graphviz Diagram: Molecular Conformation

The DOT code below generates a diagram illustrating the twisted conformation of the molecule, which is

crucial for its hydrogen-bonding capability.

Benzene Ring

Nitro Group

 Twisted 11.36°

Amide Group 1

 Twisted 60.89°

Amide Group 2

 Twisted 34.39°

Click to download full resolution via product page

Diagram 1: The substituents on the benzene ring are twisted out of plane [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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